
Application Notes and Protocols: Trisodium
Orthoborate in Glass and Ceramic

Manufacturing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: trisodium orthoborate

Cat. No.: B1143754 Get Quote

Introduction

Trisodium orthoborate (Na₃BO₃) is a sodium salt of orthoboric acid.[1] In industrial

applications, it serves as a crucial source of boric oxide (B₂O₃) and sodium oxide (Na₂O), two

components that are vital in the manufacturing of glass and ceramics.[2][3] Boric oxide is

unique in that it can act as both a glass former and a flux, providing a combination of properties

that are often difficult or expensive to achieve with other materials.[4][5] Trisodium
orthoborate and other sodium borates are utilized to lower melting temperatures, reduce

viscosity, inhibit crystallization, and ultimately enhance the physical and chemical properties of

the final products.[5][6][7] These application notes provide an overview of its function,

quantitative effects, and experimental protocols relevant to its use in these fields.

Application in Glass Manufacturing
In glass manufacturing, trisodium orthoborate acts as a flux to reduce processing

temperatures and as a network modifier that imparts a range of desirable properties to the

glass.[4] The introduction of its constituent, boric oxide (B₂O₃), into the silica network is

fundamental to the production of various specialty glasses, most notably borosilicate glass.
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Fluxing Agent: B₂O₃ significantly lowers the melting temperature of the silica-based glass

batch, which leads to reduced energy consumption and lower carbon emissions during

production.[4][8]

Inhibition of Devitrification: It helps prevent the crystallization of the glass during cooling,

ensuring a stable amorphous structure.[4][9]

Improved Durability: Borates enhance the chemical resistance and aqueous durability of

glass, making it suitable for laboratory ware and pharmaceutical containers.[4]

Thermal Shock Resistance: A key characteristic of borosilicate glass is its low coefficient of

thermal expansion, a direct result of the B₂O₃ content. This imparts excellent resistance to

thermal shock, allowing the glass to withstand rapid temperature changes without fracturing.

[4][7]

Increased Physical Strength: The presence of boron contributes to the overall physical

strength of the glass.[4]

Data Presentation: Boric Oxide Content in Various Glass
Types
The concentration of boric oxide is tailored to achieve the desired properties in the final glass

product.
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Glass Type
Typical B₂O₃ Content (%
by weight)

Key Benefits Conferred by
B₂O₃

Technical Borosilicate Glass

(e.g., PYREX®)
5 - 20%

Excellent thermal shock

resistance, chemical durability,

physical strength.[4]

Insulation Fiberglass (Glass

Wool)
4 - 7%

Aids melting, improves

moisture resistance and

fiberization.[4][9]

Textile Fiberglass (E-glass)
Variable (low sodium

formulations)

Reinforcement for plastics,

electrical insulation.[4][9]

Soda-Lime-Silica Glass (High-

Quality Containers)
0.3 - 1.5%

Improved resistance to

moisture corrosion, lower

melting temperature.[4]

Experimental Protocols
Protocol 1: General Methodology for Laboratory-Scale Borosilicate Glass Synthesis

This protocol outlines a generalized procedure for creating a standard borosilicate glass melt.

Raw Material Preparation: Combine high-purity raw materials. A typical formulation includes

silica sand (SiO₂), boric oxide (B₂O₃) or a borate source like trisodium orthoborate, soda

ash (Na₂CO₃), and alumina (Al₂O₃).[10] All materials should be in a fine powder form to

ensure homogeneity.

Batch Mixing: Thoroughly mix the powdered components in the desired ratios in a planetary

ball mill or a tumbler mixer to create a homogenous batch.

Melting: Transfer the batch mixture to a platinum or high-purity alumina crucible. Place the

crucible in a high-temperature furnace.

Ramp the temperature to approximately 1400-1500°C. The exact temperature depends on

the specific composition.[11] The presence of trisodium orthoborate lowers the required

melting temperature compared to a pure silicate glass.[8]
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Hold at the peak temperature for 2-4 hours to ensure complete melting and dissolution of

all components. This stage is known as "founding."[11]

Fining: Increase the temperature slightly (e.g., by 50°C) or add fining agents to remove gas

bubbles from the melt. Stirring the melt can also aid this process.[11]

Forming and Annealing:

Pour the molten glass into a pre-heated mold or onto a flat surface to form the desired

shape.

Immediately transfer the formed glass to an annealing oven set at a temperature just

above the glass transition temperature (typically 550-600°C for borosilicate glass).

Hold at this temperature for a period to relieve internal stresses, then cool slowly to room

temperature over several hours.

Visualization: Logical Relationships
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Effects of B₂O₃ on Glass Properties.

Application in Ceramic Manufacturing
In ceramics, trisodium orthoborate is primarily used in the formulation of glazes and enamels.

It functions as a powerful flux and glass former, and it can also be used as a sintering aid in the

production of porous ceramic bodies.[12][13]
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Primary Functions and Effects:

Flux in Glazes: As a potent flux, it reduces the melting temperature of the glaze, allowing it to

mature at lower firing temperatures.[12][14]

Glass Formation: Boric oxide is one of the few oxides that can form a glass on its own,

initiating glass formation early in the firing process.[15][16]

Improved Glaze Fit: By reducing the thermal expansion of the glaze, it helps ensure a good

fit with the underlying ceramic body, preventing defects like crazing.[5]

Enhanced Appearance: B₂O₃ reduces the viscosity and surface tension of the molten glaze,

which helps to form a smooth, glossy, and defect-free surface. It also acts as a solvent for

coloring oxides, leading to brighter and more vivid colors.[5][15]

Increased Durability: It improves the mechanical strength, scratch resistance, and chemical

durability of the finished glaze.[5][15]

Sintering Aid: In ceramic bodies, it can form a viscous, glassy phase at low temperatures (as

low as 650-800°C) that binds ceramic particles together, facilitating low-temperature

sintering.[17]

Fritting Requirement: Because trisodium orthoborate and other raw borates like borax are

soluble in water, they cannot typically be added directly to a water-based glaze slurry.[3][15]

Doing so would cause the borate to migrate to the surface during drying, resulting in an uneven

glaze. To overcome this, borates are "fritted"—melted with silica and other oxides at high

temperatures (~1500°C) to form an insoluble glass, which is then quenched and ground into a

fine powder (a "frit") for use in the glaze.[15]

Data Presentation: Boric Oxide in Ceramic Tile Glazes
The B₂O₃ content in frits is adjusted based on the firing cycle and desired outcome.
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Tile Manufacturing
Process

B₂O₃ Content in Frits (% by
weight)

Firing Conditions
(Temperature / Time)

Traditional Double Firing 8 - 20%
(980 - 1000)°C / (360 - 720)

min

Fast Double Firing 4 - 10% (1060 - 1080)°C / (30 - 55) min

Fast Single Firing (Wall Tiles) 3 - 6% (1100 - 1120)°C / (35 - 55) min

Fast Single Firing (Stoneware) 0 - 3% (1140 - 1180)°C / (35 - 55) min

Data sourced from U.S. Borax.

[15]

Data Presentation: Formulation for Porous SiC Ceramics
This table shows an example formulation where sodium borate is used as a low-temperature

bonding agent.

Component Function
Content (% by
weight)

Resulting Porosity

Silicon Carbide (SiC) Ceramic Aggregate 43.2% ~64%

Sodium Borate
Bonding Agent /

Sintering Aid
10.8%

Starch Pore Former 46.0%

Data from a study on

porous sodium borate-

bonded SiC ceramics.

[17]

Experimental Protocols
Protocol 2: General Methodology for Ceramic Frit and Glaze Preparation
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Frit Formulation: Combine raw materials for the frit, including a silica source (quartz), an

alumina source (kaolin), and a borate source (trisodium orthoborate or borax). Other

metallic oxides (e.g., CaO, ZnO) may be added.

Frit Smelting:

Place the raw material mixture in a refractory crucible.

Heat in a furnace to a high temperature (around 1500°C) to form a homogenous molten

glass.[15]

Quenching: Rapidly cool the molten glass to prevent crystallization. This is typically done by

pouring it into a large volume of water or passing it through water-cooled rollers. This

process shatters the glass into small, manageable fragments called frit.

Frit Milling: Dry the frit and grind it into a fine powder, typically using a ball mill.

Glaze Formulation: Create the final glaze slurry by mixing the powdered frit with other

components such as clay (for suspension), water, and coloring oxides. The typical

composition of a glaze can include up to 25% boric oxide by weight, delivered via the frit.[16]

Application and Firing: Apply the glaze slurry to a ceramic body (bisque) by dipping,

spraying, or brushing. Allow it to dry, then fire the glazed piece in a kiln according to the

specified firing schedule (see table above).

Protocol 3: Low-Temperature Sintering of Porous Ceramics

This protocol is adapted from a study on fabricating porous SiC ceramics.[17]

Material Mixing: Prepare a homogenous mixture of silicon carbide (SiC) powder, sodium

borate powder, and starch (as a pore-forming agent).

Compaction: Uniaxially press the powder mixture in a steel die to form a green body of the

desired shape.

Heat Treatment (Sintering):

Place the green compacts in a furnace.
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Heat in an air atmosphere to a temperature between 650°C and 800°C.

During heating, the starch decomposes into gases, leaving behind a network of pores.[17]

Simultaneously, the sodium borate melts and transforms into a viscous, glassy phase that

flows between the SiC particles, acting as a "glue" to bind them together.[17]

Hold at the peak temperature for a set duration (e.g., 30 minutes) to allow for sufficient

bonding.

Cooling: Cool the furnace down to room temperature to obtain the final porous ceramic

product.

Visualization: Experimental Workflows
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Workflow for Ceramic Glaze Preparation.
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Synthesis of Trisodium Orthoborate
Trisodium orthoborate can be synthesized via a high-temperature solid-state reaction.

Protocol 4: High-Temperature Synthesis

This method is based on the reaction between sodium carbonate and sodium metaborate or

boric oxide.[1][2]

Reactant Preparation: Obtain anhydrous sodium carbonate (Na₂CO₃) and sodium

metaborate (NaBO₂) or boric oxide (B₂O₃). Ensure reactants are dry and in powdered form.

Mixing: Mix the reactants in the appropriate stoichiometric ratio (e.g., 1:1 molar ratio for

Na₂CO₃ and NaBO₂).

Reaction:

Place the mixture in a suitable crucible (e.g., platinum).

Heat the crucible in a furnace to a temperature between 600°C and 850°C.[1]

The reaction produces trisodium orthoborate and carbon dioxide gas, which evolves

from the mixture: NaBO₂ + Na₂CO₃ → Na₃BO₃ + CO₂.[1]

Cooling and Collection: Once the reaction is complete (i.e., CO₂ evolution has ceased), cool

the furnace. The resulting solid is trisodium orthoborate. Note that obtaining it in a pure

form from melts can be difficult.[1]

Visualization: Chemical Synthesis
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Synthesis of Trisodium Orthoborate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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